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Compound of Interest

Compound Name: 2-Vinylbenzaldehyde

Cat. No.: B1595024

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Vinylbenzaldehyde, also known as 2-formylstyrene, is a bifunctional organic compound
featuring both a vinyl group and an aldehyde group attached to a benzene ring at ortho
positions. This unique arrangement of reactive moieties makes it a valuable and versatile
building block in organic synthesis, polymer chemistry, and materials science. The proximate
reactive sites allow for a range of intramolecular reactions and the formation of complex cyclic
structures. This guide provides a comprehensive overview of its chemical and physical
properties, spectroscopic signature, synthesis, reactivity, and key applications, offering field-
proven insights for professionals in research and development.

Molecular Structure and Physicochemical
Properties

The structure of 2-vinylbenzaldehyde (CoHsO) consists of a vinyl substituent (-CH=CHz) and
a formyl substituent (-CHO) at the 1 and 2 positions of a benzene ring, respectively.[1][2] This
ortho-configuration is crucial to its distinct reactivity, enabling intramolecular cyclization
reactions that are not possible with its meta and para isomers. The molecule's reactivity is
governed by the interplay between the electron-withdrawing aldehyde group and the 1t-system
of the vinyl group and the aromatic ring.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1595024?utm_src=pdf-interest
https://www.benchchem.com/product/b1595024?utm_src=pdf-body
https://www.benchchem.com/product/b1595024?utm_src=pdf-body
https://www.americanelements.com/28272-96-0-2-vinylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Key Physicochemical Data:

A summary of the core physicochemical properties of 2-vinylbenzaldehyde is presented

below.
Property Value Source(s)
CAS Number 28272-96-0 [11[3]
Molecular Formula CoHsO [1][3]
Molecular Weight 132.16 g/mol [2][3]
Appearance Liquid [3]
Boiling Point 232.5 °C at 760 mmHg [1]
Purity Typically 297% [3]
Storage 2-8°C under an inert 3]
atmosphere
SMILES C=CC1=CC=CC=C1C=0 [11[2]

DHEJIZSVHGOKMJ-
InChl Key [1][3]
UHFFFAOYSA-N

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous identification and purity assessment of
2-vinylbenzaldehyde.

e 1H NMR Spectroscopy: The proton NMR spectrum provides distinct signals for the aldehyde,
vinyl, and aromatic protons. The aldehydic proton typically appears as a singlet far downfield
(around & 9.8-10.0 ppm) due to the strong deshielding effect of the carbonyl group.[4] The
vinyl protons exhibit characteristic splitting patterns in the & 5.0-7.0 ppm region, while the
aromatic protons resonate in the 6 7.0-8.0 ppm range.

e 13C NMR Spectroscopy: The carbon NMR spectrum is characterized by a signal for the
carbonyl carbon around & 190-193 ppm.[5] The sp? carbons of the vinyl group and the
aromatic ring appear in the 6 110-140 ppm region.
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« Infrared (IR) Spectroscopy: The IR spectrum shows a strong, characteristic absorption band
for the C=0 stretch of the aldehyde at approximately 1700 cm~1. Other significant peaks
include C-H stretching vibrations for the vinyl and aromatic groups above 3000 cm~! and
C=C stretching vibrations for the aromatic ring around 1600 and 1480 cm~1.[4]

Synthesis and Purification

Several synthetic routes to 2-vinylbenzaldehyde have been reported. Acommon and effective
laboratory-scale method involves a Stille cross-coupling reaction.

Example Protocol: Synthesis via Stille Coupling[7]

This procedure illustrates the synthesis of a substituted 2-vinylbenzaldehyde derivative, which
can be adapted for the parent compound.

Objective: To synthesize 4,5-dimethoxy-2-vinylbenzaldehyde from 2-bromo-4,5-
dimethoxybenzaldehyde.

Materials:

2-bromo-4,5-dimethoxybenzaldehyde

Tributyl(vinyl)tin

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]

Anhydrous toluene (PhCH3)

Ethyl acetate (EtOAcC)

Petroleum ether (PE)

Silica gel for column chromatography
Procedure:

e To a 25 mL round-bottom flask, add 2-bromo-4,5-dimethoxybenzaldehyde (2 mmol),
tributyl(vinytin (2 mmol), and Pd(PPhs)a (3 mol%).
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e Add 3 mL of anhydrous toluene to the flask.
 Stir the reaction mixture at 110 °C under a nitrogen atmosphere.

» Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically
complete within 24 hours.

o Upon completion, cool the reaction mixture to room temperature.
« Filter the mixture through a pad of diatomite, washing the filter cake with ethyl acetate.
o Collect the filtrate and remove the solvent under reduced pressure (vacuum).

» Purify the resulting residue by silica gel column chromatography using an eluent mixture of
ethyl acetate and petroleum ether (e.g., 1:20 v/v) to yield the pure product.[6]

Causality: The Pd(PPhs)a catalyst is crucial for facilitating the cross-coupling between the aryl
bromide and the vinyltin reagent. The anhydrous and inert atmosphere is necessary to prevent
the deactivation of the catalyst and side reactions. Purification by column chromatography
effectively separates the desired product from tin byproducts and unreacted starting materials.

Chemical Reactivity and Synthetic Applications

The dual functionality of 2-vinylbenzaldehyde makes it a versatile substrate for a variety of
chemical transformations. The aldehyde can undergo typical reactions like oxidation, reduction,
and nucleophilic addition, while the vinyl group can participate in polymerization and
cycloaddition reactions.

Key Reactions of 2-Vinylbenzaldehyde

// Main compound main [label="2-Vinylbenzaldehyde", fillcolor="#F1F3F4",
fontcolor="#202124", pos="0,0!"];

// Reaction nodes poly [label="Polymerization", fillcolor="#4285F4", fontcolor="#FFFFFF",
pos="-3,2!"]; hydro [label="Intramolecular\nHydroacylation", fillcolor="#34A853",
fontcolor="#FFFFFF", pos="3,2!"]; da [label="Diels-Alder Reaction\n(as Dienophile)",
fillcolor="#FBBCO05", fontcolor="#202124", pos="-3,-2!"]; redox
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[label="Oxidation/Reduction\n(Aldehyde)", fillcolor="#EA4335", fontcolor="#FFFFFF",
pos="3,-2!"];

// Product nodes polymer [label="Poly(2-vinylbenzaldehyde)", shape=ellipse, style=filled,
fillcolor="#F8F9FA", fontcolor="#5F6368", pos="-5,2!"]; indanone [label="Indanone
Derivatives", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,2!"];
cyclohexene [label="Cyclohexene Adducts", shape=ellipse, style=filled, fillcolor="#F8F9FA",
fontcolor="#5F6368", pos="-5,-2!"]; acid_alcohol [label="2-Vinylbenzoic Acid \n2-Vinylbenzyl
Alcohol", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,-2!"];

// Edges main -> poly [label="[Catalyst, e.g., BF3-OEtz]", dir=forward, color="#4285F4"]; poly ->
polymer [color="#4285F4"];

main -> hydro [label="[Rh(l) or L-proline catalyst]", dir=forward, color="#34A853"]; hydro ->
indanone [color="#34A853"];

main -> da [label="+ Conjugated Diene", dir=forward, color="#FBBC05"]; da -> cyclohexene
[color="#FBBC05"];

// Main compound main [label="2-Vinylbenzaldehyde", fillcolor="#F1F3F4",
fontcolor="#202124", pos="0,0!"];

// Reaction nodes poly [label="Polymerization", fillcolor="#4285F4", fontcolor="#FFFFFF",
pos="-3,2!"]; hydro [label="Intramolecular\nHydroacylation", fillcolor="#34A853",
fontcolor="#FFFFFF", pos="3,2!"]; da [label="Diels-Alder Reaction\n(as Dienophile)",
fillcolor="#FBBCO05", fontcolor="#202124", pos="-3,-2!"]; redox
[label="Oxidation/Reduction\n(Aldehyde)", fillcolor="#EA4335", fontcolor="#FFFFFF",
pos="3,-2!"];

// Product nodes polymer [label="Poly(2-vinylbenzaldehyde)", shape=ellipse, style=filled,
fillcolor="#F8F9FA", fontcolor="#5F6368", pos="-5,2!"]; indanone [label="Indanone
Derivatives", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,2!"];
cyclohexene [label="Cyclohexene Adducts", shape=ellipse, style=filled, fillcolor="#F8F9FA",
fontcolor="#5F6368", pos="-5,-2!"]; acid_alcohol [label="2-Vinylbenzoic Acid \n2-Vinylbenzyl
Alcohol", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,-2!"];
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// Edges main -> poly [label="[Catalyst, e.g., BF3-OEtz]", dir=forward, color="#4285F4"]; poly ->
polymer [color="#4285F4"];

main -> hydro [label="[Rh(l) or L-proline catalyst]", dir=forward, color="#34A853"]; hydro ->
indanone [color="#34A853"];

main -> da [label="+ Conjugated Diene", dir=forward, color="#FBBC05"]; da -> cyclohexene
[color="#FBBC05"];

main -> redox [label="[Oxidant] or [Reductant]", dir=forward, color="#EA4335"]; redox ->
acid_alcohol [color="#EA4335"]; } Caption: Key synthetic transformations of 2-
vinylbenzaldehyde.

 Intramolecular Hydroacylation: This is a hallmark reaction of 2-vinylbenzaldehyde, where
the molecule undergoes cyclization to form indanone derivatives. This transformation can be
catalyzed by transition metals like Rhodium(l) or, more recently, by environmentally benign
organocatalysts such as L-proline.[7][8] This reaction is a powerful tool for constructing the
indanone core, a scaffold present in numerous bioactive molecules, including the anti-
Alzheimer's drug Donepezil.[7][9]

o Diels-Alder Reaction: The vinyl group of 2-vinylbenzaldehyde can act as a dienophile in
[4+2] cycloaddition reactions with conjugated dienes to form substituted cyclohexene rings.
[10][11] The electron-withdrawing aldehyde group activates the vinyl group, making it a more
reactive dienophile. This reaction is a reliable method for constructing six-membered rings
with high stereochemical control.[10]

» Polymerization: 2-Vinylbenzaldehyde can undergo polymerization through its vinyl group,
typically initiated by cationic catalysts like BF3-OEt2.[12] The resulting polymers contain
pendant aldehyde groups, which can be further modified, making them useful as functional
polymers or polymer supports. Cationic polymerization can sometimes lead to
cyclopolymerization, where both the vinyl and aldehyde groups participate to form cyclic
units within the polymer backbone.[12][13]

Applications in Research and Development

The unique reactivity of 2-vinylbenzaldehyde has led to its use in several areas of chemical
science.
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e Pharmaceutical Synthesis: Its ability to form the indanone skeleton via intramolecular
hydroacylation makes it a key precursor for synthesizing pharmaceutically important
molecules.[7][8] The indanone framework is a common feature in many biologically active
compounds.

o Polymer and Materials Science: As a functional monomer, 2-vinylbenzaldehyde is used to
create polymers with reactive aldehyde side chains. These polymers can be used for post-
polymerization modification, cross-linking, or as scaffolds for attaching other molecules.
Copolymers of 2-vinylbenzaldehyde with other monomers, like styrene, have also been
explored for creating functional materials.[14]

o Organic Synthesis: Beyond its signature reactions, 2-vinylbenzaldehyde serves as a
versatile intermediate for creating complex molecular architectures. The two functional
groups can be manipulated independently or in concert to build intricate carbocyclic and
heterocyclic systems.

Safety and Handling

2-Vinylbenzaldehyde is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may also
cause respiratory irritation.[3]

e Precautions for Safe Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[15]

o

Use only in a well-ventilated area, and avoid breathing fumes or dust.[15]

o

Wear suitable protective clothing, including gloves and eye/face protection.[15]

[¢]

Wash hands thoroughly after handling.[15]

» Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly sealed container
under an inert atmosphere.[3][15] Keep away from sources of ignition.[15]
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Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this
compound.

Conclusion

2-Vinylbenzaldehyde stands out as a bifunctional building block of significant utility in modern
organic and polymer chemistry. Its unique ortho-arrangement of a vinyl and an aldehyde group
provides a gateway to valuable synthetic transformations, most notably the intramolecular
hydroacylation to form indanones and participation in Diels-Alder cycloadditions. For
researchers in drug discovery, materials science, and synthetic methodology, a thorough
understanding of the properties and reactivity of 2-vinylbenzaldehyde opens up numerous
possibilities for innovation and the efficient construction of complex molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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